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Compound of Interest

Compound Name: Taltobulin intermediate-4

Cat. No.: B2773929

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Taltobulin intermediate-4, a key
component in the synthesis of the potent anti-tubulin agent Taltobulin. Taltobulin is a critical
payload component in the development of Antibody-Drug Conjugates (ADCs).[1][2][3][4][5][6][7]
This document consolidates available material safety information, physicochemical properties,
and experimental protocols to support researchers and drug development professionals in the
safe handling and effective use of this compound.

Chemical and Physical Properties

Taltobulin intermediate-4 is a synthetic compound that serves as a building block in the multi-
step synthesis of Taltobulin.[1] Understanding its chemical and physical properties is
fundamental for its application in research and development.
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Property Value Reference
Molecular Formula C22H40N205 [1]
Molecular Weight 412.56 g/mol [1]
CAS Number 187345-37-5 [1]
Appearance oil [1]
Color Colorless to light yellow [1]
Purity 99.57% [1]
CC(C)--INVALID-LINK--N(C(--
SMILES INVALID-LINK--NC(OC(C) [1]

(C)C)=0)=0)C

Safety and Handling

While a formal Material Safety Data Sheet (MSDS) is not publicly available, the following

information has been compiled from supplier data to ensure safe handling and storage.

Parameter

Recommendation Reference

Storage (Pure Form)

-20°C for 3 years, 4°C for 2

years

[1]

Storage (In Solvent)

-80°C for 6 months, -20°C for 1

1
month ]

Shipping

Room temperature in
continental US; may vary [1]

elsewhere

General Handling

For research use only. Not for o
sale to patients.

Experimental Protocols

Solubility
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Accurate and reproducible preparation of Taltobulin intermediate-4 solutions is critical for in
vitro and in vivo studies.

Solvent Concentration Notes Reference

Requires ultrasonic

treatment.
100 mg/mL (242.39 Hygroscopic DMSO
DMSO g ( yg. p > [1]
mM) can impact solubility;

use newly opened

solvent.

In Vivo Formulation Protocols

The following protocols are recommended for preparing suspended solutions for oral and
intraperitoneal injections.

Protocol 1: PEG300/Tween-80/Saline Formulation
e Final Concentration: 2.5 mg/mL (6.06 mM)
» Vehicle Composition: 10% DMSO, 40% PEG300, 5% Tween-80, 45% Saline
e Procedure:
o Add each solvent one by one.
o Ultrasonic treatment is necessary to achieve a suspended solution.

» Note: If precipitation or phase separation occurs, heating and/or sonication can be used to
aid dissolution.[1]

Protocol 2: SBE-B-CD/Saline Formulation
» Final Concentration: 2.5 mg/mL (6.06 mM)

¢ Vehicle Composition: 10% DMSO, 90% (20% SBE-(3-CD in Saline)
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e Procedure:
o Add each solvent one by one.
o Ultrasonic treatment is necessary to achieve a suspended solution.

» Note: This protocol also yields a suspended solution suitable for oral and intraperitoneal
injection.[1]

Protocol 3: Corn Oil Formulation

» Final Concentration: = 2.5 mg/mL (6.06 mM)

¢ Vehicle Composition: 10% DMSO, 90% Corn Ol
e Result: This protocol yields a clear solution.[1]

Synthesis and Mechanism of Action

Taltobulin intermediate-4 is a precursor in the synthesis of Taltobulin (also known as HTI-
286). Taltobulin is a potent synthetic analogue of the natural tripeptide hemiasterlin.[4]

Synthetic Pathway Overview

The synthesis of Taltobulin is a multi-step process. The diagram below illustrates the logical
flow from key intermediates to the final active compound.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.medchemexpress.com/taltobulin-intermediate-4.html
https://www.medchemexpress.com/taltobulin-intermediate-4.html
https://www.benchchem.com/product/b2773929?utm_src=pdf-body
https://www.medchemexpress.com/taltobulin.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2773929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

4 "\

Key Intermediates

Taltobulin Intermediate-1 Other Intermediates

Multi-step synthesis

Key Reagents

-= DIPEA [TFA (for deprotection stepsa

Y

Final coupling steps
(e.g., with HATU, DIPEA)

Click to download full resolution via product page

Caption: Convergent synthesis of Taltobulin from key intermediates.

Mechanism of Action of Taltobulin

Taltobulin functions as a powerful microtubule/tubulin inhibitor.[1][2][3][4][5][6][7] Its cytotoxic
effects are achieved through the following mechanism:

Inhibits Sbulin _ _Required for Mlcrotgbul_e Disruption leads to Mitotic Arrest Induces Apoptosis
Polymerization

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b2773929?utm_src=pdf-body-img
https://www.medchemexpress.com/taltobulin-intermediate-4.html
https://www.medchemexpress.com/taltobulin-intermediate-1.html
https://www.medchemexpress.com/taltobulin-intermediate-9.html
https://www.medchemexpress.com/taltobulin.html
https://www.glpbio.cn/taltobulin-intermediate-2.html
https://www.medchemexpress.com/taltobulin-intermediate-8.html?locale=ko-KR
https://www.medchemexpress.com/taltobulin-intermediate-6.html?locale=ko-KR
https://www.benchchem.com/product/b2773929?utm_src=pdf-body-img
https://www.benchchem.com/product/b2773929?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2773929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

References

°
~ (o)) )] EaN w N -

. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]
. medchemexpress.com [medchemexpress.com]
. glpbio.cn [glpbio.cn]

. medchemexpress.com [medchemexpress.com]

. medchemexpress.com [medchemexpress.com]

» To cite this document: BenchChem. [Taltobulin Intermediate-4: A Technical Guide for Drug
Development Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2773929#taltobulin-intermediate-4-material-safety-
data-sheet-msds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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